Cas no 1863017-59-7 (Methyl 1-[(2-hydroxyethyl)amino]cyclobutane-1-carboxylate)

• Product Name: Methyl 1-[(2-hydroxyethyl)amino]cyclobutane-1-carboxylate
• CAS No: 1863017-59-7
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6016972
• PubChem ID: 136574717
• Update Time: 2025-06-13

Methyl 1-[(2-hydroxyethyl)amino]cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[(2-hydroxyethyl)amino]cyclobutane-1-carboxylate
• EN300-1696009
• 1863017-59-7
• Methyl 1-[(2-hydroxyethyl)amino]cyclobutane-1-carboxylate

• Inchi： 1S/C8H15NO3/c1-12-7(11)8(3-2-4-8)9-5-6-10/h9-10H,2-6H2,1H3
• InChI Key： DYIDATDSRZZRJI-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCC1)NCCO)=O

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.6Ų

Additional information on Methyl 1-[(2-hydroxyethyl)amino]cyclobutane-1-carboxylate

Research Briefing on Methyl 1-[(2-hydroxyethyl)amino]cyclobutane-1-carboxylate (CAS: 1863017-59-7) in Chemical Biology and Pharmaceutical Applications

Methyl 1-[(2-hydroxyethyl)amino]cyclobutane-1-carboxylate (CAS: 1863017-59-7) is a cyclobutane derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a cyclobutane ring substituted with a methyl ester and a 2-hydroxyethylamino group, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive small molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 1-[(2-hydroxyethyl)amino]cyclobutane-1-carboxylate as a key building block for the synthesis of cyclobutane-based protease inhibitors. The study highlighted the compound's ability to confer conformational rigidity to the resulting molecules, thereby enhancing their binding affinity to target enzymes. The researchers utilized computational docking studies and molecular dynamics simulations to demonstrate the compound's potential in designing inhibitors for serine proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

Another significant application of this compound was reported in a 2022 paper in ACS Chemical Biology, where it was employed as a precursor for the development of fluorescent probes. The study focused on modifying the hydroxyethylamino moiety to introduce fluorophores, enabling the tracking of cellular uptake and localization. These probes were successfully used to visualize the distribution of cyclobutane-containing compounds in live cells, providing valuable insights into their pharmacokinetic properties. The findings underscore the compound's utility in chemical biology tools development.

Recent advancements in synthetic methodologies have also expanded the accessibility of Methyl 1-[(2-hydroxyethyl)amino]cyclobutane-1-carboxylate. A 2023 publication in Organic Letters described a novel photochemical [2+2] cycloaddition approach to synthesize this compound with high enantioselectivity. This method offers a more sustainable and scalable alternative to traditional synthetic routes, addressing challenges related to yield and purity. The improved synthetic accessibility is expected to facilitate further research into the compound's applications.

In the pharmaceutical sector, Methyl 1-[(2-hydroxyethyl)amino]cyclobutane-1-carboxylate has been explored as a scaffold for the development of kinase inhibitors. A 2024 preprint on bioRxiv detailed its incorporation into a series of ATP-competitive inhibitors targeting protein kinases involved in neurodegenerative diseases. The study reported promising in vitro activity, with several derivatives exhibiting nanomolar potency and selectivity. These findings highlight the compound's potential as a starting point for the design of new therapeutics.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on this scaffold. Future research directions may include structure-activity relationship (SAR) studies to refine the compound's properties and expand its therapeutic applicability. Additionally, collaborations between academic and industrial researchers could accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 1-[(2-hydroxyethyl)amino]cyclobutane-1-carboxylate (CAS: 1863017-59-7) represents a valuable tool in chemical biology and drug discovery. Its versatility as a synthetic intermediate, combined with its potential in probe development and therapeutic agent design, positions it as a compound of significant interest for ongoing and future research. Continued exploration of its applications is likely to yield further innovations in the field.